Cas no 871552-30-6 (4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone)

• Product Name: 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone
• CAS No: 871552-30-6
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 5456103
• PubChem ID: 16257491
• Update Time: 2025-06-23

4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]pyrrolidin-2-one
• 871552-30-6
• Z29528516
• 1-benzyl-4-[4-(2-phenylethenesulfonyl)piperazine-1-carbonyl]pyrrolidin-2-one
• EN300-26601566
• 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone

• Inchi： 1S/C24H27N3O4S/c28-23-17-22(19-26(23)18-21-9-5-2-6-10-21)24(29)25-12-14-27(15-13-25)32(30,31)16-11-20-7-3-1-4-8-20/h1-11,16,22H,12-15,17-19H2
• InChI Key： IQZQSWYVHNCULE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C(N2CCN(S(C=CC3=CC=CC=C3)(=O)=O)CC2)=O)CC1=O

Computed Properties

• Exact Mass: 453.17222752g/mol
• Monoisotopic Mass: 453.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 712.6±70.0 °C(Predicted)
• pka: -1.29±0.40(Predicted)

Additional information on 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone

Introducing 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone (CAS No. 871552-30-6): A Novel Compound with Implications in Modern Medicinal Chemistry

The compound 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone, identified by its CAS number 871552-30-6, represents a significant advancement in the realm of medicinal chemistry. This intricate molecular structure, characterized by its piperazine and phenylmethyl substituents, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a sulfonyl group linked to a phenylethenyl moiety further enhances its structural complexity, offering a unique scaffold for further chemical manipulation and biological evaluation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with piperidine and pyrrolidinone derivatives being particularly prominent. The compound in question, 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone, exemplifies this trend by incorporating multiple pharmacophoric elements that are known to interact favorably with biological targets. The piperazine ring, for instance, is a common pharmacological moiety found in numerous FDA-approved drugs, owing to its ability to modulate neurotransmitter systems and enzyme activity.

The sulfonyl group appended to the phenylethenyl moiety introduces additional electronic and steric features that can influence the compound's binding affinity and selectivity. This design allows for fine-tuning of the molecule's properties, making it a versatile candidate for further investigation. The phenylmethyl group, on the other hand, contributes to the overall lipophilicity of the compound, which is often a critical factor in drug absorption and distribution.

In the context of modern medicinal chemistry, the development of such multifunctional compounds is driven by the need for more effective and targeted therapies. The compound 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone has been explored in several preclinical studies aimed at identifying potential therapeutic applications. Initial findings suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in neurological disorders, inflammation, and cancer.

One particularly intriguing aspect of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how modifications to the core structure might affect its biological activity. This approach has already led to the identification of several promising derivatives with enhanced potency and reduced toxicity. The ability to rationally design molecules based on detailed structural insights represents a significant step forward in drug development.

The synthesis of 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving the desired connectivity between the various functional groups.

Furthermore, the compound's stability under various conditions has been a focus of investigation. Ensuring that pharmaceutical candidates remain stable during storage and formulation is crucial for their practical application. Studies have shown that 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone exhibits good stability under controlled conditions, suggesting its feasibility as an active pharmaceutical ingredient (API).

The pharmacokinetic properties of this compound are also under active scrutiny. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data indicate that 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone exhibits favorable pharmacokinetic profiles, which could translate into improved bioavailability and reduced side effects.

Future research directions include exploring the compound's interactions with specific biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone binds to its intended receptors or enzymes. This information will be invaluable for designing next-generation analogs with enhanced efficacy and selectivity.

The potential applications of this compound are vast, spanning multiple therapeutic areas including oncology, neurology, and immunology. Its unique structural features make it an attractive candidate for developing drugs that target complex diseases characterized by aberrant signaling pathways. As research progresses, it is likely that 4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone will emerge as a key player in the next wave of innovative therapeutics.

In conclusion,4-[[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]carbonyl]-1-(phenylmethyl)-2-pyrrolidinone (CAS No. 871552-30-6) represents a significant advancement in medicinal chemistry with broad implications for drug discovery and development. Its complex structure, multifunctional nature, and promising preclinical data position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make substantial contributions to modern medicine.